Cas no 2167153-91-3 (2-bromobutyl cyclopropanecarboxylate)

• Product Name: 2-bromobutyl cyclopropanecarboxylate
• CAS No: 2167153-91-3
• MF: C₈H₁₃BrO₂
• MW: 221.091622114182
• CID: 6296109
• PubChem ID: 165792883
• Update Time: 2025-08-02

2-bromobutyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl cyclopropanecarboxylate
• 2167153-91-3
• EN300-1478570

• Inchi： 1S/C8H13BrO2/c1-2-7(9)5-11-8(10)6-3-4-6/h6-7H,2-5H2,1H3
• InChI Key： NNBWXLRFEBQINV-UHFFFAOYSA-N
• SMILES： BrC(CC)COC(C1CC1)=O

Computed Properties

• Exact Mass: 220.00989g/mol
• Monoisotopic Mass: 220.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromobutyl cyclopropanecarboxylate

Recent Advances in the Study of 2-Bromobutyl Cyclopropanecarboxylate (CAS: 2167153-91-3) in Chemical Biology and Pharmaceutical Research

The compound 2-bromobutyl cyclopropanecarboxylate (CAS: 2167153-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane ring and bromobutyl ester functionality, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility in medicinal chemistry.

One of the key areas of interest is the role of 2-bromobutyl cyclopropanecarboxylate in the synthesis of novel pharmaceutical compounds. Researchers have demonstrated its effectiveness as an intermediate in the production of cyclopropane-containing drugs, which are known for their enhanced metabolic stability and bioavailability. The bromine moiety in the molecule provides a reactive site for further functionalization, enabling the creation of diverse derivatives with potential therapeutic applications.

In addition to its synthetic utility, recent investigations have explored the biological activity of 2-bromobutyl cyclopropanecarboxylate. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Furthermore, its cyclopropane ring has been implicated in interactions with biological targets, such as receptors and proteins, which could be leveraged for drug design.

The methodologies employed in these studies have included advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and its derivatives. Computational modeling has also been utilized to predict its binding affinity and interactions with biological targets. These approaches have provided valuable insights into the molecular mechanisms underlying its activity and potential applications.

Despite these promising findings, challenges remain in the optimization of 2-bromobutyl cyclopropanecarboxylate for clinical use. Issues such as stability, toxicity, and scalability of synthesis need to be addressed in future research. However, the current body of work underscores the compound's potential as a versatile tool in chemical biology and drug discovery.

In conclusion, 2-bromobutyl cyclopropanecarboxylate (CAS: 2167153-91-3) represents a compelling area of study in the intersection of chemistry and biology. Its unique structural features and reactivity profile offer numerous opportunities for innovation in pharmaceutical development. Continued research into its properties and applications is likely to yield significant advancements in the field.